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Compound of Interest

Compound Name: 4,4' 4"-Methanetriyltribenzonitrile

Cat. No.: B601160

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the characterization of Letrozole
EP Impurity B, a known process-related impurity in the synthesis of the non-steroidal
aromatase inhibitor, Letrozole. Understanding the physicochemical properties, synthesis, and

analytical characterization of this impurity is crucial for ensuring the quality, safety, and efficacy
of the final drug product.

Physicochemical Properties

Letrozole EP Impurity B is chemically identified as 4,4',4"-Methanetriyltribenzonitrile.[1][2] Its
fundamental physicochemical properties are summarized in the table below.
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Property

Value

Reference

Chemical Name

4,41’411_

Methanetriyltribenzonitrile

[1](2]

4-[bis(4-
Synonyms cyanophenyl)methyl]benzonitril  [3]
e, Letrozole Impurity B
CAS Number 113402-31-6 [1][3]
Molecular Formula C22H13N3 [11[3114]
Molecular Weight 319.36 g/mol [31[4]
Solid (Appearance details may
Appearance .
vary by supplier)
N#CC1=CC=C(C(C2=CC=C(C
SMILES =C2)C#N)C3=CC=C(C=C3)C# [1]

N)C=C1

Synthesis and Formation

Letrozole EP Impurity B is not a degradation product but a process-related impurity formed

during the synthesis of Letrozole. While the exact step of its formation can vary depending on

the synthetic route employed for Letrozole, a plausible pathway involves the reaction of a key

intermediate with excess reagents or under specific reaction conditions.

One potential synthetic route to 4,4',4"-Methanetriyltribenzonitrile involves the reaction of 4-

methylbenzonitrile with 4-fluorobenzonitrile in the presence of a strong base.[5] This reaction

highlights a possible mechanism for its formation as a byproduct if 4-methylbenzonitrile or

similar precursors are present in the reaction mixture for Letrozole synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

